4-(6-chloro-2-pyridinyl)-N-phenyltetrahydro-1(2H)-pyrazinecarboxamide

• IUPAC Name: 4-(6-chloropyridin-2-yl)-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H17ClN4O/c17-14-7-4-8-15(19-14)20-9-11-21(12-10-20)16(22)18-13-5-2-1-3-6-13/h1-8H,9-12H2,(H,18,22)
• InChI Key: PHQQLUVIGFEXPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=CC=C2)Cl)C(=O)NC3=CC=CC=C3
• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol

Description

4-(6-Chloro-2-pyridinyl)-N-phenyltetrahydro-1(2H)-pyrazinecarboxamide (CPCP) is a novel synthetic compound that has recently been gaining attention in the scientific community due to its potential applications in a variety of fields. CPCP is a small molecule with a molecular weight of 292.32 g/mol, and is a derivative of the pyrazine family of compounds. It has been identified as a promising agent for use in medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Diverse Pharmacological Properties of Pyrazine Derivatives Pyrazine derivatives, including 4-(6-chloro-2-pyridinyl)-N-phenyltetrahydro-1(2H)-pyrazinecarboxamide, are recognized for their broad range of pharmacological properties. These compounds, prevalent in nature and synthesized through various methods, exhibit significant effects such as antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer for different types, antidiabetic, treatment for arteriosclerosis, and antiviral activities. The diversity and potency of these effects have driven increased research attention, highlighting the need for further studies to rationalize the biological activities and develop clinically significant compounds (Ferreira & Kaiser, 2012).

Synthesis of Pyranopyrimidine Core and its Applicability The pyranopyrimidine core, an essential precursor for medicinal and pharmaceutical industries, has broader synthetic applications and bioavailability. The 5H-pyrano[2,3-d]pyrimidine scaffolds, a derivative, exhibit a wide range of applicability and have been intensively investigated. The synthesis of substituted derivatives involves diversified hybrid catalysts, indicating the importance of pyrazine-based structures in the development of lead molecules for various applications (Parmar, Vala, & Patel, 2023).

Control Strategies for Pyrazines Generation Pyrazines contribute significantly to the flavor profiles in food products, and their generation via the Maillard reaction is an important synthesis method. Various control strategies, including the use of new reactants, modification of reaction conditions, and adoption of emerging techniques, have been emphasized to manage pyrazines generation efficiently. These strategies are relevant in promoting the generation of welcomed volatile compounds or suppressing it to minimize the formation of harmful products and off-flavors in the food industry (Yu et al., 2021).